Cas no 358731-94-9 (Chlorotriphenylstannane-d15)

• Product Name: Chlorotriphenylstannane-d15
• CAS No: 358731-94-9
• MF: C₁₈H₁₅ClSn
• MW: 400.567128419876
• CID: 304702
• PubChem ID: 329759557
• Update Time: 2025-05-20

Chlorotriphenylstannane-d15 Chemical and Physical Properties

Names and Identifiers

• Stannane,chlorotri(phenyl-d5)- (9CI)
• Chlorotriphenylstannane-d15
• Triphenyltin-d15 chloride
• Triphenyltin-d15 chloride1000µg
• SCHEMBL1331257
• Triphenyl-d15-tin chloride
• 358731-94-9
• DTXSID80487214
• D98409
• Chlorotri(phenyl-d5)-stannane
• CS-0572648
• HY-W134259S
• chloro-tris(2,3,4,5,6-pentadeuteriophenyl)stannane
• Triphenyl-d15-tin chloride, >=98 atom % D
• 1-Boc-2-propylpiperidin-4-one
• Triphenyltin chloride-d15
• DA-78633

• MDL： MFCD01861652
• Inchi： 1S/3C6H5.ClH.Sn/c3*1-2-4-6-5-3-1;;/h3*1-5H;1H;/q;;;;+1/p-1/i3*1D,2D,3D,4D,5D;;
• InChI Key： NJVOZLGKTAPUTQ-NLOSMHEESA-M
• SMILES： [Sn](C1C([2H])=C([2H])C([2H])=C([2H])C=1[2H])(C1C([2H])=C([2H])C([2H])=C([2H])C=1[2H])(C1C([2H])=C([2H])C([2H])=C([2H])C=1[2H])Cl

Computed Properties

• Exact Mass: 401.082582g/mol
• Monoisotopic Mass: 401.082582g/mol
• Isotope Atom Count: 15
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Melting Point: 108 °C (lit.)
• Boiling Point: 240 °C/13.5 mmHg(lit.)

Chlorotriphenylstannane-d15 Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3146 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： 26-36/37/39-45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on Chlorotriphenylstannane-d15

Chlorotriphenylstannane-d¹⁵ and Its Applications in Modern Chemical Research

Chlorotriphenylstannane-d¹⁵, with the CAS number 358731-94-9, is a specialized organotin compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This deuterated derivative of chlorotriphenylstannane is particularly valued for its unique properties and its role in advanced synthetic methodologies. The introduction of deuterium atoms into the molecular structure not only enhances the compound's stability but also provides a valuable tool for studying reaction mechanisms and metabolic pathways.

The molecular structure of Chlorotriphenylstannane-d¹⁵ consists of a central tin atom bonded to three phenyl groups, each substituted with chlorine atoms. The presence of deuterium atoms (denoted by the suffix "-d¹⁵") replaces some of the hydrogen atoms in the phenyl rings, resulting in a compound that is both chemically inert and highly suitable for use in sensitive analytical techniques. This modification is particularly useful in nuclear magnetic resonance (NMR) spectroscopy, where deuterated compounds help minimize interference from protiated samples.

In recent years, Chlorotriphenylstannane-d¹⁵ has been increasingly utilized in the development of novel pharmaceuticals and agrochemicals. Its reactivity as a tin-based intermediate allows for the efficient synthesis of complex organic molecules, including those with potential therapeutic applications. Researchers have leveraged this compound to create novel derivatives that exhibit enhanced biological activity and improved pharmacokinetic profiles. The use of deuterium-labeled compounds like Chlorotriphenylstannane-d¹⁵ also facilitates the study of drug metabolism and toxicity, providing critical insights into how these compounds interact with biological systems.

The compound's stability under various reaction conditions makes it an excellent candidate for industrial applications as well. For instance, it has been employed in cross-coupling reactions, where it serves as a catalyst or reagent to form carbon-carbon bonds. These reactions are fundamental to the synthesis of a wide range of organic molecules, including polymers, dyes, and specialty chemicals. The deuterated version adds an additional layer of precision, allowing researchers to monitor reactions with high fidelity using NMR techniques.

One of the most compelling aspects of Chlorotriphenylstannane-d¹⁵ is its role in green chemistry initiatives. As the demand for sustainable chemical processes grows, compounds that minimize waste and reduce environmental impact are becoming increasingly important. The high selectivity and efficiency of reactions involving Chlorotriphenylstannane-d¹⁵ contribute to this effort by enabling cleaner synthesis routes. Furthermore, the use of deuterium-labeled compounds can help reduce reliance on hazardous reagents by providing alternative methods that are both effective and environmentally benign.

The pharmaceutical industry has also benefited from the use of Chlorotriphenylstannane-d¹⁵. Researchers have utilized this compound to develop new drug candidates that target various diseases, including cancer and infectious disorders. The ability to label drugs with deuterium atoms can lead to improved drug efficacy and reduced side effects. For example, studies have shown that deuterated drugs can exhibit longer half-lives and greater resistance to metabolic degradation, making them more effective at lower doses.

In conclusion, Chlorotriphenylstannane-d¹⁵, with its CAS number 358731-94-9, represents a significant advancement in chemical research. Its unique properties make it an invaluable tool for synthetic chemists, pharmaceutical researchers, and industrial chemists alike. As our understanding of organic chemistry continues to evolve, compounds like this will play an increasingly critical role in developing new materials and therapies that improve human health and sustainability.